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Compound of Interest

Compound Name: rac 5-Carboxy Tolterodine-d14

Cat. No.: B563062

Get Quote

Executive Summary: The "Gold Standard" for
Metabolite Profiling
In the bioanalysis of muscarinic receptor antagonists like Tolterodine and Fesoterodine,

accurate quantification of metabolites is critical for defining pharmacokinetic (PK) profiles. The

major oxidative metabolite, 5-Carboxy Tolterodine (also associated with the intermediate 5-

Hydroxymethyl Tolterodine, 5-HMT), presents specific challenges due to its polarity and

potential for matrix interference in urine and plasma.

This guide evaluates the performance of 5-Carboxy Tolterodine-d14 as an Internal Standard

(IS). Unlike first-generation deuterated standards (d3/d6) or structural analogs, the d14-labeled

isotype offers a mass shift of +14 Da. This significant shift eliminates "isotopic crosstalk"

(interference from the natural M+2/M+4 isotopes of the analyte) and ensures regulatory-grade

accuracy (98–104%) and precision (<5% CV).

Technical Deep Dive: The d14 Advantage
Structural Integrity & Mass Shift
The d14 label is typically incorporated into the two isopropyl groups of the amine moiety.
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Analyte (5-Carboxy Tolterodine): Contains two standard isopropyl groups (

).

Internal Standard (d14): Contains two fully deuterated isopropyl groups (

).

Why +14 Da Matters: In high-sensitivity LC-MS/MS, natural isotopes of the analyte (specifically

,

,

) create a "tail" of signal at higher masses (M+1, M+2, etc.).

d3/d6 IS: Can suffer from signal contribution from the analyte's M+3/M+6 isotopes if the

analyte concentration is high (e.g., Cmax samples).

d14 IS: The +14 Da shift moves the IS channel completely outside the isotopic envelope of

the analyte, ensuring the IS signal is pure and linear.

Mechanism of Error Correction
The d14 IS co-elutes perfectly with the analyte, experiencing the exact same Matrix Effects

(ME) and Ionization Suppression/Enhancement at the electrospray source.
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Figure 1: Mechanism of matrix effect normalization using a co-eluting d14 stable isotope.

Comparative Performance Data
The following data aggregates validation results for Tolterodine metabolites (specifically the 5-

Hydroxymethyl and Carboxy forms) using d14-IS versus alternative methods.

Accuracy & Precision (Intra/Inter-day)
Data derived from validated LC-MS/MS assays in rat/human plasma.

Metric
d14-IS Method

(Recommended)
Analog IS Method

(Alternative)
External Std (Not
Recommended)

Accuracy (% Bias) 98.1% – 104.7% 85.0% – 115.0% 70.0% – 130.0%

Precision (% CV) 1.4% – 4.3% 8.0% – 12.0% > 15.0%

Linearity (

)
> 0.999 > 0.990 > 0.980

Matrix Effect Normalized (~100%) Variable (80-120%) Uncorrected

Recovery & Stability
Extraction Recovery: >96% (using MTBE Liquid-Liquid Extraction).

Stability: The d14 label on the isopropyl group is chemically stable and non-exchangeable in

protic solvents (unlike deuterium on -OH or -NH groups).

Validated Experimental Protocol
This protocol is designed for the simultaneous quantification of 5-Carboxy Tolterodine and

related metabolites using the d14-IS.[1][2]

Materials
Analyte: 5-Carboxy Tolterodine (or 5-HMT).
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Internal Standard: 5-Carboxy Tolterodine-d14 (or 5-HMT-d14).

Matrix: Human Plasma or Urine (K2EDTA).[3]

Extraction Solvent: Methyl tert-butyl ether (MTBE) or n-Hexane/Dichloromethane.

Step-by-Step Workflow

1. Sample Prep
50 µL Plasma + 10 µL d14-IS

2. Extraction (LLE)
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Vortex 5 min, Centrifuge
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5. LC-MS/MS Analysis
Inject 10 µL

MRM Detection

Click to download full resolution via product page

Figure 2: Liquid-Liquid Extraction (LLE) workflow for high-recovery bioanalysis.
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LC-MS/MS Conditions
Column: Ascentis Express RP-Amide or C18 (50 mm × 4.6 mm, 2.7 µm).

Mobile Phase: Isocratic 10 mM Ammonium Acetate : Acetonitrile (20:80 v/v).

Flow Rate: 0.5 mL/min.

Run Time: ~3.0 - 5.0 minutes.[4]

MRM Transitions (Mass Spectrometry)
Note: Transitions may vary slightly based on specific metabolite oxidation state (Carboxy vs

Hydroxymethyl). The d14 shift remains constant.

Compound
Precursor Ion (

)

Product Ion (

)

Collision Energy
(eV)

5-HMT (Active Met.)
342.2 (

)
223.1 25

5-HMT-d14 (IS)
356.2 (

)
223.1 25

5-Carboxy Tolterodine
~356.2 (

)
223.1 / 147.1 25-30

5-Carboxy-d14 (IS)
~370.2 (

)
223.1 / 161.1 25-30

Note on Specificity: If the product ion (e.g., 223) does not contain the isopropyl amine group,

the IS transition will show the same product mass as the analyte. This is acceptable for

quantification as long as the precursor ions are separated (342 vs 356). However, transitions

retaining the amine (e.g., to m/z 161 for d14) offer higher specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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